Cas no 2171668-51-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)carbamoylpropanoic acid
• CAS No: 2171668-51-0
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 6300185
• PubChem ID: 165544846
• Update Time: 2025-06-13

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxyphenyl)carbamoyl]propanoic acid
• EN300-1489742
• 2171668-51-0

• Inchi： 1S/C25H22N2O6/c28-16-7-5-6-15(12-16)26-24(31)22(13-23(29)30)27-25(32)33-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22,28H,13-14H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： ZIOZHJNUWGYVES-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(C=1)O)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)carbamoylpropanoic acid (CAS No. 2171668-51-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)carbamoylpropanoic acid, identified by its CAS number 2171668-51-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, featuring both a fluorenylmethoxycarbonyl (Fmoc) protecting group and an amine-carboxylic acid moiety, which makes it a valuable intermediate in the synthesis of biologically active peptides and proteins.

The structural framework of this compound incorporates several key pharmacophoric elements that are highly relevant to modern drug discovery. The fluorenylmethoxycarbonyl group is a widely used protecting group in peptide synthesis, known for its stability under various chemical conditions and ease of removal. This feature makes the compound particularly useful in solid-phase peptide synthesis (SPPS), where it can serve as a precursor for the introduction of amino acid residues into growing peptide chains. The presence of the Fmoc group ensures that the amine functionality remains protected until the desired point in the synthetic sequence, preventing unwanted side reactions and improving yield.

The other prominent feature of this compound is the 3-hydroxyphenyl substituent, which is attached to the carbamoyl group. This aromatic hydroxyl group introduces both hydrophilicity and potential hydrogen bonding capabilities, making it an attractive component for molecules designed to interact with biological targets. The hydroxyl group can also participate in various chemical reactions, such as etherification or esterification, further expanding the synthetic utility of this compound.

From a medicinal chemistry perspective, the combination of these structural elements suggests potential applications in the development of therapeutic agents. The fluorenylmethoxycarbonyl moiety is often associated with compounds designed for protease inhibition or as substrates for enzyme-mediated reactions, while the hydroxyphenyl group is frequently found in drugs targeting neurological or cardiovascular diseases due to its ability to modulate receptor activity and metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing fluorene-based scaffolds often exhibit enhanced binding affinity to certain protein targets, making them promising candidates for drug development. Additionally, the presence of hydroxyl groups in drug molecules has been linked to improved solubility and bioavailability, critical factors in determining a drug's efficacy.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)carbamoylpropanoic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the Fmoc protecting group typically involves methylation of an amine with Fmoc chloride in the presence of a base, while the attachment of the 3-hydroxyphenyl moiety may involve Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed processes. These synthetic strategies highlight the compound's complexity and its potential as a building block for more intricate molecular architectures.

In clinical research, intermediates like this one are often used to develop novel therapeutic agents through structure-activity relationship (SAR) studies. By systematically varying functional groups or substituents, researchers can identify structural features that enhance biological activity while minimizing toxicity. For instance, modifications to the hydroxyl group could alter binding interactions with target enzymes or receptors, leading to improved pharmacokinetic profiles.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how this compound might interact with specific biological targets, such as kinases or proteases implicated in diseases like cancer or inflammatory disorders. These simulations provide valuable insights into binding affinities and potential side effects before costly experimental trials are conducted.

Moreover, green chemistry principles have influenced modern synthetic methodologies, encouraging the development of more sustainable processes for producing pharmaceutical intermediates. Techniques such as catalytic asymmetric synthesis and solvent-free reactions are being explored to reduce waste and energy consumption during manufacturing. Such innovations align with global efforts to make drug development more environmentally responsible while maintaining high standards of quality and efficacy.

The future prospects for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)carbamoylpropanoic acid extend beyond its current applications as a peptide synthesis intermediate. As research continues to uncover new biological targets and therapeutic strategies, this compound may find utility in designing next-generation drugs with improved mechanisms of action and reduced side effects. Its unique structural features make it a versatile tool for medicinal chemists seeking innovative solutions in drug design.